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Compound of Interest

Compound Name: 7-Oxodocosanoic acid

Cat. No.: B14347331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data
interpretation involved in the structure elucidation of 7-oxodocosanoic acid. This document
outlines the key experimental protocols and presents a summary of expected quantitative data
derived from spectroscopic and spectrometric analyses.

Introduction

7-Oxodocosanoic acid is a long-chain keto fatty acid with a 22-carbon backbone and a
ketone group at the seventh carbon position. The precise determination of its molecular
structure is crucial for understanding its biological activity, metabolic pathways, and potential
applications in drug development. This guide details the analytical workflow for its structural
confirmation, employing a combination of chromatographic and spectroscopic techniques.

Proposed Structure
The hypothesized structure of 7-oxodocosanoic acid is presented below:

Chemical Formula: C22H4203 Molecular Weight: 354.57 g/mol IUPAC Name: 7-
Oxodocosanoic acid
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Structure Elucidation
of 7-Oxodocosanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14347331#7-oxodocosanoic-acid-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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